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Compound of Interest

Compound Name: HAC-Y6

Application Note & Protocol

Introduction

This document provides a detailed protocol for the fabrication of high-performance organic
solar cells (OSCs) utilizing the non-fullerene acceptor Y6. The protocol focuses on the blade-
coating technique, a scalable deposition method suitable for large-area device fabrication. The
procedures outlined below cover substrate cleaning, precursor solution preparation, and the
blade-coating process for a common Y6-based blend, PM6:Y6. This guide is intended for
researchers and scientists in the field of organic electronics and photovoltaics.

Y6, also known as BTP-4F, is a highly efficient n-type organic semiconductor with a broad
absorption spectrum extending into the near-infrared region.[1][2] Its unique A-DA'D-A
molecular structure facilitates efficient charge separation and transport, leading to high power
conversion efficiencies (PCEs) in OSCs.[1][2] Blade-coating is a solution-based deposition
technique that offers advantages over spin-coating, including lower material waste and
compatibility with roll-to-roll processing.[3]

Experimental Protocols
Substrate Cleaning

Thorough cleaning of the indium tin oxide (ITO) coated glass substrates is critical for fabricating
high-quality, defect-free thin films and functional devices. The following multi-step cleaning
procedure is recommended:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b612146?utm_src=pdf-interest
https://www.ossila.com/pages/how-to-clean-substrates-for-photovoltaic-or-oled-fabrication
https://www.ossila.com/pages/organic-solar-cell-fabrication
https://www.ossila.com/pages/how-to-clean-substrates-for-photovoltaic-or-oled-fabrication
https://www.ossila.com/pages/organic-solar-cell-fabrication
https://www.researchgate.net/publication/369543484_Development_and_application_of_blade-coating_technique_in_organic_solar_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

« Initial Cleaning: Gently scrub the ITO surface with a lint-free cloth and a small amount of
Hellmanex™ Il solution to physically remove particulates. Rinse thoroughly with deionized
(DI) water.

» Ultrasonication in Detergent: Place the substrates in a substrate rack and immerse them in a
beaker containing a 1% (by volume) solution of Hellmanex™ in DI water. Sonicate in an
ultrasonic bath for 5 minutes.

e DI Water Rinse: Rinse the substrates thoroughly twice with hot DI water to remove any
detergent residue.

 Ultrasonication in Isopropanol (IPA): Transfer the substrates to a clean beaker containing IPA
and sonicate for 5 minutes to remove organic residues.

e Final DI Water Rinse: Rinse the substrates again thoroughly twice with DI water.
e Drying: Dry the substrates using a nitrogen (N2) gun.

o UV-Ozone Treatment: Immediately before depositing the subsequent layer, treat the
substrates with UV-ozone for 15-20 minutes to increase the surface wettability and remove
any remaining organic contaminants.

Precursor Solution Preparation (PM6:Y6 Blend)

The quality of the precursor solution is paramount for achieving high-performance devices. The
following protocol is for preparing a common PM6:Y6 blend solution.

o Materials:
o Donor Polymer: PM6 (PBDB-T-2F)
o Acceptor: Y6 (BTP-4F)
o Solvent: Chloroform (CF) or o-Xylene (0-XY)

o Additive (optional but recommended): 1-Chloronaphthalene (CN) or 1,2-
Dimethylnaphthalene (DMN)
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e Procedure:

o Prepare a blend of PM6 and Y6 in a 1:1.2 weight ratio. For example, weigh 10 mg of PM6
and 12 mg of Y6.

o Dissolve the solid materials in the chosen solvent to achieve a total concentration of 16-20
mg/mL. For instance, for a 16 mg/mL concentration, dissolve 22 mg of the PM6:Y6 blend
in 1.375 mL of solvent.

o If using an additive, add it to the solvent at a concentration of 0.5% by volume.

o Stir the solution on a hotplate at a controlled temperature. For chloroform-based solutions,
stir at room temperature for at least 3 hours. For o-xylene based solutions, stir at 60 °C for
at least 2 hours.

o Ensure the solution is completely dissolved and homogenous before use. It is
recommended to filter the solution through a 0.45 um PTFE filter.

Blade-Coating of the PM6:Y6 Active Layer

The blade-coating process should be performed in a controlled environment, such as a
nitrogen-filled glovebox, to minimize exposure to oxygen and moisture.

e Setup:

o Pre-heat the substrate to the desired temperature using a hotplate integrated with the
blade-coater.

o Set the gap between the blade and the substrate (typically 80-100 pum).
o Set the blade-coating speed.
o Deposition:
o Dispense a specific volume of the prepared PM6:Y6 solution in front of the blade.

o Initiate the blade movement across the substrate at a constant speed. The moving blade
will drag the solution, leaving a thin, wet film.
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o The solvent evaporates, leaving a solid active layer film.

o Post-Deposition Annealing:

o After blade-coating, anneal the film at a specific temperature and for a set duration to
optimize the morphology of the active layer. A typical annealing condition is 90-110 °C for
5-10 minutes.

Data Presentation

The performance of blade-coated Y6-based organic solar cells is highly dependent on the
processing parameters. The following tables summarize the impact of key parameters on
device performance, based on reported literature.

Table 1: Effect of Blade-Coating Speed on PM6:Y6 Device Performance

Coating

Blade Jsc Referenc
Speed Voc (V) FF (%) PCE (%)

Type (mA/cm?)
(mmls)

Normal 0.5 0.84 24.5 70.2 14.55

Patterned 0.5 0.84 25.8 73.5 15.93

Table 2: Effect of Substrate Temperature and Additives on Blade-Coated PM6:Y6 Device
Performance

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Substra
Jsc
. te Referen
Solvent  Additive T Voc (V) (mAlcm?  FF (%) PCE (%)
emp.
. )
(°C)
0-Xylene None 40 - -
0-Xylene DMN 90 - - 15.51
Chlorofor
0.3% CN 0.85 25.3 77.3 16.69
m
Chlorofor
0.6% CN 0.85 25.1 76.8 16.44
m
Table 3: Example of a Ternary Blend (PM6:Y6:PC71:BM) Blade-Coated Device
Blend Substr  Coatin -
sc
Ratio Solven ate g PCE Refere
Voc (V) (mAlc FF (%)
(wiwiw  t Temp. Speed 2 (%) nce
m
) (°C) (mmls)
1.0.96.0 o-
40 8 - - ~17%
24 Xylene
Mandatory Visualization
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Caption: Experimental workflow for the fabrication and characterization of blade-coated Y6-
based organic solar cells.
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Caption: Influence of blade-coating parameters on film properties and final device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Protocol for Blade-Coating of Y6-Based Organic Solar
Cell Active Layers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612146#protocol-for-blade-coating-of-y6-films]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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